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Compound of Interest

Compound Name: MAO-B-IN-8

Cat. No.: B2513065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution and storage

of MAO-B-IN-8, a potent and reversible inhibitor of monoamine oxidase-B (MAO-B). Adherence

to these guidelines will ensure the stability and efficacy of the compound for use in

neurodegenerative disease research.

Physicochemical Properties and Storage
MAO-B-IN-8 is a small molecule with the following properties:

Property Value

Molecular Formula C₁₈H₁₆O₆

Molecular Weight 328.32 g/mol [1][2]

CAS Number 1638956-60-1[1][3]

Appearance Solid powder

Purity >98% (as determined by HPLC)[2]

Proper storage is critical to maintain the integrity of MAO-B-IN-8. The following storage

conditions are recommended:
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Form Storage Temperature Shelf Life

Solid Powder -20°C Up to 3 years[4]

In Solvent -80°C Up to 6 months[1]

-20°C Up to 1 month[1]

Dissolution Protocol
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of MAO-
B-IN-8 due to the compound's high solubility in this solvent.

Materials:

MAO-B-IN-8 powder

Anhydrous, high-purity DMSO

Sterile polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Sterile, filtered pipette tips

Procedure for Preparing a 10 mM Stock Solution:

Calculate the required mass: Use the following formula to determine the mass of MAO-B-IN-
8 needed to prepare the desired volume of a 10 mM stock solution: Mass (mg) = 10 mmol/L *

Volume (mL) * 0.001 L/mL * 328.32 g/mol * 1000 mg/g

Example: To prepare 1 mL of a 10 mM stock solution, 3.28 mg of MAO-B-IN-8 is required.

Weigh the compound: Accurately weigh the calculated mass of the MAO-B-IN-8 powder and

transfer it to a sterile vial.
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Add solvent: Add the calculated volume of DMSO to the vial.

Dissolve the compound: Tightly cap the vial and vortex for 1-2 minutes until the compound is

completely dissolved. If the compound does not fully dissolve, the following steps can be

taken:

Gently warm the vial in a 37°C water bath for 5-10 minutes and vortex again.

Use a sonicator for 5-10 minutes to aid dissolution.[5]

Visual inspection: Ensure the solution is clear and free of any particulate matter.

Solubility Data:

Solvent Maximum Solubility

DMSO ≥ 112.5 mg/mL (342.7 mM)[3]

≥ 125 mg/mL (380.73 mM)[6]

Storage and Handling of Stock Solutions
To prevent degradation and maintain the activity of MAO-B-IN-8 stock solutions, the following

storage and handling procedures are recommended:

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

crucial to aliquot the stock solution into smaller, single-use volumes.

Storage: Store the aliquots in tightly sealed vials at -80°C for long-term storage (up to 6

months) or at -20°C for short-term storage (up to 1 month).[1]

Light protection: Protect the stock solutions from light.

Thawing: When ready to use, thaw an aliquot at room temperature. Any unused portion of

the thawed aliquot should be discarded.

Experimental Workflow
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The following diagram illustrates the workflow for the dissolution and storage of MAO-B-IN-8.

Stock Solution Preparation Storage

Weigh MAO-B-IN-8 Powder Add DMSO Vortex / Sonicate Aliquot into Single-Use Vials
Ensure Complete Dissolution

Store at -80°C or -20°C

Click to download full resolution via product page

Dissolution and storage workflow for MAO-B-IN-8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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